Cas no 60086-39-7 (9H-Thioxanthen-9-one, 2-fluoro-)
60086-39-7 structure
Product Name:9H-Thioxanthen-9-one, 2-fluoro-
CAS No:60086-39-7
MF:C13H7FOS
MW:230.257485628128
CID:499188
PubChem ID:640628
Update Time:2025-04-19
9H-Thioxanthen-9-one, 2-fluoro- Chemical and Physical Properties
Names and Identifiers
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- 9H-Thioxanthen-9-one, 2-fluoro-
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- Inchi: 1S/C13H7FOS/c14-8-5-6-12-10(7-8)13(15)9-3-1-2-4-11(9)16-12/h1-7H
- InChI Key: VVZWCWXLBDGDPJ-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2C(C2C=C(C=CC1=2)F)=O
Computed Properties
- Exact Mass: 230.02021
- Monoisotopic Mass: 230.02016418g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- PSA: 17.07
9H-Thioxanthen-9-one, 2-fluoro- Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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